Cas no 1341769-60-5 (1-[1-(Cyclopropanesulfonyl)piperidin-4-yl]ethan-1-one)

• Product Name: 1-[1-(Cyclopropanesulfonyl)piperidin-4-yl]ethan-1-one
• CAS No: 1341769-60-5
• MF: C₁₀H₁₇NO₃S
• MW: 231.311881780624
• CID: 5188530
• Update Time: 2025-05-21

1-[1-(Cyclopropanesulfonyl)piperidin-4-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[1-(Cyclopropanesulfonyl)piperidin-4-yl]ethan-1-one
• 1-(1-cyclopropylsulfonylpiperidin-4-yl)ethanone

• Inchi： 1S/C10H17NO3S/c1-8(12)9-4-6-11(7-5-9)15(13,14)10-2-3-10/h9-10H,2-7H2,1H3
• InChI Key： NSNJVMPEWUVPPP-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1CCC(C(C)=O)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 345
• XLogP3: 0.2
• Topological Polar Surface Area: 62.8

Additional information on 1-[1-(Cyclopropanesulfonyl)piperidin-4-yl]ethan-1-one

Comprehensive Overview of 1-[1-(Cyclopropanesulfonyl)piperidin-4-yl]ethan-1-one (CAS No. 1341769-60-5)

1-[1-(Cyclopropanesulfonyl)piperidin-4-yl]ethan-1-one, with the CAS number 1341769-60-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a piperidine ring, a cyclopropanesulfonyl group, and a ketone functional group, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals often search for "CAS 1341769-60-5 applications" or "synthesis of 1-[1-(cyclopropanesulfonyl)piperidin-4-yl]ethanone," reflecting its growing relevance in drug discovery and material science.

The compound's structural complexity allows it to serve as a key building block in the development of novel therapeutic agents. Its piperidine moiety is particularly notable, as this scaffold is frequently found in bioactive molecules targeting neurological and metabolic disorders. Recent trends in AI-driven drug discovery have highlighted the importance of such intermediates, with queries like "machine learning in organic synthesis" and "high-throughput screening of sulfonyl compounds" becoming increasingly popular. This aligns with the broader scientific community's focus on accelerating drug development through computational and experimental synergy.

From a synthetic chemistry perspective, 1-[1-(Cyclopropanesulfonyl)piperidin-4-yl]ethan-1-one offers intriguing possibilities due to its cyclopropanesulfonyl group. This functional group is known for enhancing metabolic stability and bioavailability in drug candidates, a topic frequently explored in searches such as "impact of sulfonyl groups on drug efficacy." Additionally, the compound's ketone functionality provides a reactive site for further derivatization, making it valuable for combinatorial chemistry and library synthesis. These attributes are particularly relevant in the context of fragment-based drug design, a hot topic in modern medicinal chemistry.

The compound's physicochemical properties, including its solubility, stability, and reactivity, are critical for its applications. Researchers often investigate "solubility of piperidine derivatives" or "stability of sulfonyl-containing compounds," underscoring the need for detailed characterization data. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are typically employed to confirm its structure and purity, ensuring reproducibility in research and industrial settings.

In the broader context of green chemistry and sustainable synthesis, 1-[1-(Cyclopropanesulfonyl)piperidin-4-yl]ethan-1-one presents opportunities for optimizing synthetic routes to minimize waste and energy consumption. Searches like "eco-friendly synthesis of heterocyclic compounds" reflect the growing demand for environmentally benign methodologies. The compound's potential as a biocatalyst substrate or its role in photocatalytic reactions are also areas of active exploration, aligning with global efforts to reduce the environmental footprint of chemical manufacturing.

Looking ahead, the continued study of 1-[1-(Cyclopropanesulfonyl)piperidin-4-yl]ethan-1-one is expected to yield new insights into its applications across diverse fields. Whether in the development of next-generation pharmaceuticals or as a model compound for studying structure-activity relationships, its versatility ensures its place in the forefront of chemical innovation. As the scientific community increasingly integrates computational modeling and automated synthesis platforms, compounds like this will play a pivotal role in bridging the gap between theoretical design and practical implementation.